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Compound of Interest

Compound Name: Quinamine

Cat. No.: B119162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of quinine sulfate. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on quantitative data, detailed experimental

methodologies, and a visual representation of its primary mechanism of action.

Quantitative Physicochemical Data
The following tables summarize the key physicochemical properties of quinine sulfate,

facilitating easy comparison and reference.

Table 1: General Physicochemical Properties
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Property Value Reference(s)

Chemical Name
(8S,9R)-6'-Methoxycinchonan-

9-ol sulfate (2:1) dihydrate
[1]

Molecular Formula (C₂₀H₂₄N₂O₂)₂·H₂SO₄·2H₂O [1]

Molar Mass 782.96 g/mol [1]

Appearance
White to slightly yellow, fine,

needle-like crystalline powder.
[2][3]

Odor Odorless

Taste Very bitter

Melting Point

Anhydrous: 234-236 °C;

Dihydrate: ~225 °C

(decomposes)

pKa
pKa₁: 4.1 (quinolone group),

pKa₂: 8.5 (quinuclidinyl group)

Optical Rotation [α]D
-240° to -248° (c=2 in 0.1 N

HCl)

logP (o/w) 3.44 (estimated)

Table 2: Solubility Profile
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Solvent Solubility Reference(s)

Water

Slightly soluble (1 in 810 at 25

°C); Sparingly soluble in

boiling water.

Ethanol
Slightly soluble (1 in 120 at 25

°C); Soluble at 80 °C.

Chloroform Slightly soluble

Ether Practically insoluble

Acetic Acid (100%) Freely soluble

Chloroform-Ethanol (2:1) Readily soluble

Acidic Solutions Highly soluble

Table 3: Spectroscopic Properties

Technique Wavelength (λ)

Molar
Absorptivity
(ε) / Quantum
Yield (Φ)

Solvent Reference(s)

UV-Vis

Absorption
349 nm 5700 M⁻¹cm⁻¹ 0.5 M H₂SO₄

Fluorescence

Emission
~450 nm Φ = 0.546 0.05 M H₂SO₄

Experimental Protocols
This section details the methodologies for determining some of the key physicochemical

properties of quinine sulfate.

2.1. Determination of Melting Point by Differential Scanning Calorimetry (DSC)
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Differential Scanning Calorimetry is employed to determine the melting point and thermal

behavior of quinine sulfate.

Instrument: A calibrated Differential Scanning Calorimeter (e.g., DSC Q20, TA Instruments).

Sample Preparation: Accurately weigh 1-10 mg of quinine sulfate into an aluminum pan.

DSC Scan Parameters:

Temperature Range: 25 °C to 250 °C.

Heating Rate: 2 °C per minute.

Purge Gas: Nitrogen at a flow rate of 50 mL/min.

Procedure:

Calibrate the instrument for temperature and heat flow using an indium standard.

Place the sealed sample pan and an empty reference pan into the DSC cell.

Initiate the temperature scan according to the defined parameters.

Record the heat flow as a function of temperature. The melting point is determined as the

onset or peak of the endothermic event on the resulting thermogram. For the dihydrate

form, a broad endotherm corresponding to desolvation may be observed prior to the sharp

melting endotherm of the anhydrous form.

2.2. Determination of Aqueous Solubility by UV-Vis Spectrophotometry

This protocol outlines a common method for determining the solubility of quinine sulfate in an

aqueous medium.

Apparatus: UV-Vis Spectrophotometer, water bath shaker, 0.45 µm membrane filters.

Procedure:

Preparation of a Calibration Curve:
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Prepare a stock solution of quinine sulfate of a known concentration in 0.1 N HCl.

Create a series of standard solutions by serial dilution of the stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax), approximately 348 nm.

Plot a calibration curve of absorbance versus concentration.

Solubility Measurement:

Add an excess amount of quinine sulfate to a known volume of purified water in a

sealed container.

Equilibrate the suspension by shaking in a constant temperature water bath (e.g., 25

°C) for 24 hours to ensure saturation.

Withdraw a sample and immediately filter it through a 0.45 µm membrane filter to

remove undissolved solid.

Dilute the filtrate with 0.1 N HCl to a concentration that falls within the range of the

calibration curve.

Measure the absorbance of the diluted filtrate at λmax.

Calculate the concentration of quinine sulfate in the filtrate using the calibration curve

equation. This concentration represents the aqueous solubility at the specified

temperature.

2.3. Quantification by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a precise method for the quantification of quinine sulfate in various

formulations.

Instrumentation: A standard HPLC system with a UV detector and a C18 column (e.g., 4.6 x

250 mm, 5 µm particle size).

Chromatographic Conditions:
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Mobile Phase: A degassed mixture of methanol and water (e.g., 30:70 v/v).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 233 nm.

Injection Volume: 20 µL.

Column Temperature: Ambient.

Procedure:

Standard Solution Preparation: Prepare a stock solution of quinine sulfate standard in the

mobile phase. Create a series of working standard solutions of known concentrations

(e.g., 10-50 µg/mL).

Sample Preparation: Accurately weigh and dissolve the sample containing quinine sulfate

in the mobile phase to achieve a concentration within the calibration range. Filter the

sample solution through a 0.45 µm filter.

Analysis: Inject the standard and sample solutions into the HPLC system. The retention

time for quinine sulfate is used for identification, and the peak area is used for

quantification against the calibration curve derived from the standard solutions.

Mandatory Visualization: Mechanism of Action
The primary antimalarial action of quinine sulfate involves the disruption of heme detoxification

within the Plasmodium falciparum parasite. The following diagram illustrates this key pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b119162#physicochemical-properties-of-quinine-
sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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